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Compound of Interest

Compound Name: Allyl phenyl sulfone

Cat. No.: B097620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl phenyl sulfone (CAS No: 16212-05-8) is a versatile organic compound utilized in organic

synthesis as an intermediate for various pharmaceuticals and agrochemicals. Its reactivity,

attributed to the allyl group, makes it a valuable synthon. However, this reactivity also

necessitates a thorough understanding of its safety profile and potential hazards. This technical

guide provides a comprehensive overview of the available safety data for allyl phenyl sulfone,

including its physicochemical properties, toxicological profile, and associated hazards. All

quantitative data is presented in structured tables for clarity and ease of comparison.

Additionally, this guide outlines a general workflow for chemical hazard assessment and

discusses potential metabolic pathways for sulfone-containing compounds, providing a broader

context for risk evaluation in a research and drug development setting.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use. Allyl phenyl sulfone is a colorless to light yellow liquid with limited

solubility in water but soluble in organic solvents like ethanol and ether. Key quantitative

properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Allyl Phenyl Sulfone
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Property Value Reference(s)

Molecular Formula C9H10O2S [1][2]

Molecular Weight 182.24 g/mol [1][3]

CAS Number 16212-05-8 [2]

Appearance Colorless to light yellow liquid [2]

Boiling Point

324.7 ± 25.0 °C at 760

mmHg110-113 °C at 0.5

mmHg

[1][3][4]

Density
1.1 ± 0.1 g/cm³1.189 g/mL at

25 °C
[1][3][4]

Flash Point
182.2 ± 15.8 °C>230 °F (>110

°C)113 °C (closed cup)
[1][3][4][5]

Refractive Index 1.530n20/D 1.548 [1][3][4]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [1]

LogP 1.40 [1]

Water Solubility Insoluble [4]

Hazard Identification and Classification
Allyl phenyl sulfone is classified as a hazardous substance. The primary hazards are related

to its irritant properties.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][3][6]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[2][3][6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2][3][6]

The signal word for allyl phenyl sulfone is "Warning".[2][3]

Toxicological Data
The available toxicological data for allyl phenyl sulfone is limited. A lethal dose (LD50) has

been determined in mice via the intravenous route.

Table 3: Acute Toxicity Data

Test Type
Route of
Exposure

Species Dose
Toxic
Effects

Reference(s
)

LD50 Intravenous Mouse 320 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value

[1]

No information is available regarding acute toxicity for oral or dermal routes of exposure.[2]

Furthermore, there is no data available on germ cell mutagenicity, carcinogenicity, or

reproductive toxicity.[2]

Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of allyl phenyl sulfone are not

publicly available in the cited literature. However, standardized guidelines for assessing skin

and eye irritation, as well as acute toxicity, are established by organizations such as the

Organisation for Economic Co-operation and Development (OECD). It is presumed that the

classification of allyl phenyl sulfone is based on studies following such recognized protocols.

For instance, a typical acute dermal irritation study (e.g., OECD Guideline 404) would involve

the application of the substance to the shaved skin of laboratory animals (usually rabbits) and

observing for signs of erythema and edema over a set period. Similarly, an acute eye irritation

study (e.g., OECD Guideline 405) involves instilling the substance into the eye of an animal

and grading the ocular lesions.

Signaling Pathways and Logical Relationships
Generalized Metabolic Pathway for Xenobiotics
While specific metabolic pathways for allyl phenyl sulfone have not been detailed in the

available literature, a general understanding of xenobiotic metabolism can provide insights into

its potential biotransformation. Sulfone groups are generally stable; however, the allyl and

phenyl moieties can be subject to metabolic reactions. The following diagram illustrates a

generalized pathway for the metabolism of foreign compounds in the body.

Generalized Xenobiotic Metabolism

Phase I Metabolism Phase II Metabolism

Allyl Phenyl Sulfone
(Lipophilic)

Functionalized Metabolites
(e.g., hydroxylated)

Oxidation, Reduction,
Hydrolysis (CYP450s) Conjugated Metabolites

(Water-soluble)

Conjugation
(e.g., Glucuronidation, Sulfation) Elimination

(Urine, Feces)

Click to download full resolution via product page

Caption: Generalized two-phase metabolism of xenobiotics.

Workflow for Chemical Hazard and Risk Assessment
For professionals in research and drug development, a structured approach to evaluating the

safety of a chemical like allyl phenyl sulfone is crucial. The following diagram outlines a
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typical workflow for hazard identification and risk assessment.

Chemical Hazard and Risk Assessment Workflow

Hazard Identification
(Literature Review, SDS)

Dose-Response Assessment
(Determine Potency, e.g., LD50)

Exposure Assessment
(Route, Duration, Frequency)

Risk Characterization
(Integrate Hazard and Exposure Data)

Risk Management
(PPE, SOPs, Engineering Controls)

Click to download full resolution via product page

Caption: A stepwise workflow for chemical hazard and risk assessment.

Safe Handling and First Aid
Given the identified hazards, appropriate precautions should be taken when handling allyl
phenyl sulfone.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6] In case of insufficient ventilation, wear suitable respiratory equipment.[2]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or spray.

[6]

First Aid:

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get

medical attention if irritation develops and persists.[2][6]
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2][6]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2][6]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2]

Fire and Explosion Hazards
Allyl phenyl sulfone is a combustible liquid.[3]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[2]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide, carbon dioxide, and sulfur oxides.[2][6]

Firefighting: As in any fire, wear a self-contained breathing apparatus (SCBA) and full

protective gear.[2]

Stability and Reactivity
Allyl phenyl sulfone is stable under normal conditions. However, it is incompatible with strong

oxidizing agents, strong acids, strong bases, and strong reducing agents.[6]

Conclusion
Allyl phenyl sulfone is a valuable chemical intermediate with defined hazards, primarily as a

skin, eye, and respiratory irritant. The available data, while not exhaustive, provides a solid

foundation for its safe use in a laboratory and research setting. Adherence to standard safety

protocols, including the use of appropriate personal protective equipment and engineering

controls, is essential to mitigate the risks associated with its handling. For drug development

professionals, understanding the potential for metabolic transformation and following a

structured risk assessment process are critical for ensuring the safety of new chemical entities

derived from or containing the allyl phenyl sulfone scaffold. Further research into the detailed
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toxicological profile and metabolic fate of this compound would be beneficial for a more

comprehensive risk characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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